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Compound of Interest

Compound Name: Germanium tetrabromide

CAS No.: 13450-92-5

Cat. No.: B077289

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Germanium tetrabromide (GeBr₄), focusing on Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Raman spectroscopy. The information presented herein is intended to serve as a

valuable resource for researchers and professionals engaged in materials science, inorganic

chemistry, and related fields where the characterization of germanium compounds is crucial.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The only NMR active nucleus of germanium is ⁷³Ge, which has a nuclear spin of 9/2.[1] This

property results in a nuclear electric quadrupole moment, which can lead to broad resonance

lines in environments with an electric field gradient at the germanium nucleus.[2] For

symmetrical molecules like Germanium tetrabromide, however, a single, albeit broadened,

resonance is observed.

⁷³Ge NMR Data
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A key parameter in NMR spectroscopy is the chemical shift (δ), which is indicative of the

electronic environment of the nucleus. The ⁷³Ge chemical shift of Germanium tetrabromide
has been reported relative to neat Germanium tetrachloride (GeCl₄).
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Positive chemical shift values denote increased shielding of the germanium nucleus and a shift

to a higher field.[2]

Experimental Protocol: ⁷³Ge NMR
The following provides a generalized experimental protocol for obtaining ⁷³Ge NMR spectra of

Germanium tetrabromide, based on reported methodologies.[2]

Sample Preparation: Due to the moisture sensitivity of Germanium tetrabromide, all sample

handling should be performed under anhydrous conditions, employing standard vacuum line or

drybox techniques. GeBr₄ can be analyzed as a neat liquid, as it melts near room temperature

(26 °C), or as a solution in a dry, non-coordinating solvent such as carbon disulfide (CS₂).[2]

Instrumentation and Data Acquisition:

Spectrometer: A wide-line NMR spectrometer is suitable for observing the broad ⁷³Ge

resonance. A Varian 4200B spectrometer operating at a frequency of 2.08 MHz for ⁷³Ge has

been used.[2]

Temperature: Spectra are typically acquired at room temperature.
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Reference: Chemical shifts are reported relative to an external standard, such as neat

Germanium tetrachloride (GeCl₄).

Data Processing: The resonance signals can be recorded as derivatives of either the

dispersion or absorption modes. Calibration of the spectra is achieved by generating

audiofrequency sidebands.[2]
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Caption: Workflow for ⁷³Ge NMR Spectroscopy of GeBr₄.

Vibrational Spectroscopy: Infrared (IR) and Raman
Infrared and Raman spectroscopy are complementary techniques that probe the vibrational

modes of a molecule. For a tetrahedral molecule like Germanium tetrabromide (Td

symmetry), there are four fundamental vibrational modes.

IR and Raman Data
The vibrational frequencies of Germanium tetrabromide in the liquid phase have been

determined and assigned as follows.
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Data sourced from the NIST Chemistry Webbook, originally compiled by Shimanouchi (1972).

The uncertainty in these frequency values is estimated to be between 3 and 6 cm⁻¹.[1]

Experimental Protocols: IR and Raman Spectroscopy
Infrared (IR) Spectroscopy: Given that Germanium tetrabromide is a low-melting solid, its IR

spectrum can be conveniently measured in the liquid state.

Sample Preparation: A thin film of molten GeBr₄ can be placed between two IR-transparent

windows (e.g., KBr or CsI plates). Alternatively, a solution in a suitable transparent solvent

like carbon disulfide can be used in a liquid cell.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is typically used to record

the spectrum over the mid-infrared range (e.g., 4000-400 cm⁻¹).

Data Acquisition: A background spectrum of the empty cell or solvent is recorded and

subtracted from the sample spectrum to obtain the absorbance spectrum of GeBr₄.
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Caption: Workflow for Infrared (IR) Spectroscopy of GeBr₄.

Raman Spectroscopy: Raman spectroscopy is well-suited for the analysis of liquid samples.

Sample Preparation: Liquid Germanium tetrabromide can be placed in a glass capillary

tube or a cuvette.

Instrumentation: A Raman spectrometer equipped with a laser source (e.g., an argon ion

laser) is used. The scattered light is collected, typically at a 90° angle to the incident beam,

and directed to a monochromator and detector.

Data Acquisition: The spectrum is recorded, showing the intensity of the scattered light as a

function of the Raman shift (in cm⁻¹) relative to the excitation frequency.
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Caption: Workflow for Raman Spectroscopy of GeBr₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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